Cas no 2639422-13-0 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro3.3heptane-3-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro3.3heptane-3-carboxylic acid
• CAS No: 2639422-13-0
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 5642035
• PubChem ID: 165898660
• Update Time: 2025-11-07

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro3.3heptane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639422-13-0
• EN300-28228685
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-azaspiro[3.3]heptane-3-carboxylic acid
• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro3.3heptane-3-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-20(25)19-12-23(22(19)10-5-11-22)21(26)27-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19H,5,10-13H2,(H,24,25)
• InChI Key： AGQNWVBPSHQSJO-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC(C(=O)O)C21CCC2)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro3.3heptane-3-carboxylic acid

Latest Research Advances on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro[3.3]heptane-3-carboxylic acid (CAS: 2639422-13-0)

1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro[3.3]heptane-3-carboxylic acid (CAS: 2639422-13-0) is a novel spirocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound features a unique azaspiro[3.3]heptane scaffold, which is increasingly recognized for its potential in drug discovery due to its three-dimensional structure and ability to modulate biological targets. The Fmoc-protected carboxylic acid derivative serves as a versatile building block for peptide synthesis and the development of peptidomimetics.

Recent studies have focused on the synthetic optimization of this compound and its applications in medicinal chemistry. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route for 2639422-13-0, achieving higher yields (85%) and better purity (>98%) compared to previous methods. The researchers utilized a microwave-assisted cyclization strategy to construct the azaspiro[3.3]heptane core, followed by selective Fmoc protection at the nitrogen position.

In drug discovery applications, this compound has shown promise as a constrained proline analog. Molecular modeling studies demonstrate that the spirocyclic structure imposes significant conformational restrictions, making it particularly valuable for designing inhibitors of protein-protein interactions. A recent study published in ACS Chemical Biology (2024) incorporated 2639422-13-0 into peptide sequences targeting the MDM2-p53 interaction, resulting in improved binding affinity and proteolytic stability compared to linear peptides.

The compound's physicochemical properties have been extensively characterized in recent research. Data from a 2024 European Journal of Medicinal Chemistry paper reveal that 1-{(9H-fluoren-9-yl)methoxycarbonyl}-1-azaspiro[3.3]heptane-3-carboxylic acid exhibits favorable solubility in common organic solvents (DMSO >50 mg/mL) while maintaining good stability under standard peptide coupling conditions. These properties make it particularly suitable for solid-phase peptide synthesis applications.

Emerging applications in radiopharmaceutical development have also been reported. A 2023 study in Nuclear Medicine and Biology demonstrated the utility of 2639422-13-0 as a precursor for PET tracer development, where the spirocyclic structure provided improved metabolic stability compared to conventional amino acid-based radiotracers. Researchers successfully labeled derivatives of this compound with fluorine-18 for imaging studies.

Future research directions for this compound include exploration of its potential in macrocyclic drug design and as a scaffold for fragment-based drug discovery. The unique spatial arrangement of the azaspiro[3.3]heptane core presents opportunities for addressing challenging biological targets, particularly in the areas of oncology and neurodegenerative diseases. Several pharmaceutical companies have included derivatives of 2639422-13-0 in their screening libraries, indicating growing industry interest in this chemical scaffold.